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An Introduction to MSAB's XRY for Academic Researchers

This technical guide provides an in-depth overview of MSAB's XRY, a leading mobile device

forensics tool, tailored for academic researchers in fields such as digital forensics,

cybersecurity, and criminal justice. While the prompt indicated an audience in the life sciences,

this guide adapts the core requirements to the actual application of XRY, focusing on its

technical capabilities for data extraction and analysis in a research context.

Core Functionalities of XRY
MSAB's XRY is a suite of digital forensic tools designed to extract and analyze data from a

wide range of mobile devices, including smartphones, tablets, and GPS units.[1] Its primary

purpose is to recover digital evidence in a forensically sound manner, ensuring the integrity of

the data from extraction to analysis.[1][2] The XRY ecosystem is utilized by law enforcement,

military, and intelligence agencies, and it serves as a critical tool for academic research in

digital evidence and cybersecurity.[1]

The software operates on a Windows-based PC and connects to mobile devices via a

hardware interface.[1][3] XRY is designed to handle the complexities of various mobile

operating systems, many of which are proprietary, making it a powerful tool for researchers

studying mobile device vulnerabilities and data storage.[1]
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XRY employs two primary methods for data extraction: logical and physical. The choice of

method depends on the device, its operating system, and the objectives of the forensic

examination.

Feature Logical Extraction Physical Extraction

Method

Communicates with the

device's operating system to

access data.[1][4]

Bypasses the operating

system to directly access the

raw memory of the device.[1]

[5]

Data Accessed

Live and file system data, such

as contacts, call logs,

messages, and app data

visible to the user.[4][5]

All raw data from the device's

memory, including system files,

protected data, and deleted

data.[2][5]

Speed

Generally faster as it extracts a

smaller, more targeted dataset.

[4]

Can be more time-consuming

due to the large volume of data

being imaged.

Use Case

Quick initial assessment,

accessing user-level data from

a functioning device.[4][6]

In-depth analysis, recovery of

deleted evidence, accessing

data from locked or damaged

devices.[2][7][8]

Completeness
Provides a partial view of the

device's data.

Provides a complete bit-for-bit

copy of the device's memory.

[2]

The XRY Ecosystem
The XRY suite is comprised of several components, each tailored to specific forensic needs.

For academic researchers, understanding these components is crucial for designing

experiments and selecting the appropriate tools for their studies.
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Product Core Function Relevance for Researchers

XRY Logical

The entry-level solution for

extracting live and file system

data.[3][4]

Ideal for studies on user data

privacy, app data analysis, and

non-invasive data extraction

techniques.

XRY Physical

Enables bypassing the

operating system to dump and

decode the entire contents of a

device's memory.[2][5]

Essential for research on data

recovery, file system

structures, and analysis of

deleted data.

XRY Pro

The most advanced tool,

providing access to the latest

exploits for bypassing security

on locked and encrypted

devices.[9][10]

Crucial for research on mobile

device security, encryption

vulnerabilities, and advanced

data recovery methods.

XRY Express

A simplified, streamlined

workflow for rapid data

extraction in field settings.[6]

Useful for studies on digital

forensic triage and the

development of efficient data

collection protocols.

XRY Cloud

Recovers data from cloud-

based storage associated with

mobile devices.[11]

Enables research into cloud

forensics, data

synchronization, and the digital

footprint of mobile users

beyond their physical devices.

XRY Photon

Recovers app data that is

inaccessible through other

methods by using screen

capture techniques.[11]

Provides a means to study the

data structures and user

interfaces of mobile

applications.

XAMN

A complementary analysis tool

that allows for the viewing,

searching, and reporting of

data extracted by XRY.[9]

A key component for

researchers to analyze and

interpret the extracted data,

identify patterns, and visualize

connections.
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Data Presentation and the .xry File Format
Data extracted using XRY is stored in a proprietary, secure file format with the .xry extension.[2]

[12][13] This format is designed to be tamper-proof, with a full forensic audit trail to maintain the

integrity of the evidence.[2] The .xry file is a container that holds all the data extracted from the

device, including:

Data Type Description

Device Information
Make, model, operating system version, IMEI,

and other identifiers.

Communications

Call logs, SMS, MMS, and messages from

various applications (e.g., WhatsApp,

Telegram).[14]

Contacts
Phonebook entries with associated names,

numbers, and other details.[14]

Calendar & Notes
Appointments, reminders, and user-created

notes.[14]

Media Files Photos, videos, and audio recordings.[14]

Web History
Visited websites, bookmarks, and cookies from

various browsers.

Location Data
GPS coordinates from photos, location history

from apps, and cell tower data.

Application Data
Data from third-party applications, including

social media, messaging, and productivity apps.

Deleted Data

In physical extractions, fragments of deleted

files, messages, and other data can often be

recovered.[1][7]

Experimental Protocols: A Generalized XRY Data
Extraction Workflow
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For academic researchers, a structured and repeatable methodology is paramount. The

following provides a generalized protocol for mobile device data extraction using XRY.

Preparation and Documentation:

Document the legal authority for the examination (e.g., consent, search warrant).

Photograph the device in its original state, including the screen and any connected cables.

Note the device's make, model, and any visible identifying information.

Isolate the device from network connectivity (e.g., using a Faraday bag) to prevent remote

wiping or data alteration.

Device and Profile Selection in XRY:

Launch the XRY software on a forensic workstation.

Connect the device to the XRY hardware interface.

Select the appropriate device profile from the XRY library. The software provides guidance

for each supported device.[4]

Extraction Configuration:

Choose the desired extraction method (Logical or Physical), based on the research

objectives and device capabilities.

If performing a selective extraction, define the specific data categories to be acquired.[5]

Data Extraction:

Initiate the extraction process. XRY will display a real-time log of its operations.[15]

Follow any on-screen prompts, which may include actions on the device itself (e.g.,

enabling USB debugging).

Verification and Hashing:
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Upon completion, XRY automatically generates hash values for the extracted data to

ensure its integrity.[16]

The software creates a secure .xry file containing the extracted data and a detailed

forensic log of the entire process.[2]

Analysis in XAMN:

Import the .xry file into XAMN for analysis.

Utilize XAMN's tools to search, filter, and visualize the data.

Bookmark and tag relevant evidence for reporting.

Reporting:

Generate a comprehensive report from XAMN, detailing the findings.

Ensure the report includes the forensic log and hash values to demonstrate the integrity of

the process.

Mandatory Visualizations
Data Extraction and Analysis Workflow
The following diagram illustrates the general workflow from device seizure to final analysis and

reporting within the XRY ecosystem.
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A high-level overview of the XRY digital forensic workflow.
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Logical Structure of an XRY Case File
This diagram illustrates the hierarchical relationship of components within a single XRY case

file, which can contain multiple extractions from various sources related to a single

investigation.

Contained Extractions

Data & Metadata

XRY Case File (.xrycase)

Mobile Device Extraction (.xry) SIM Card Extraction (.xry) Memory Card Extraction (.xry) Generated Report (.pdf, .html, etc.)

Extracted Data (Files, Databases, etc.) Forensic Log (Audit Trail) Hash Values

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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